molecular formula C₂₆₆H₄₀₇F₃N₈₀O₇₉S₃ B1574885 Adrenomedullin (AM) (1-52), human TFA

Adrenomedullin (AM) (1-52), human TFA

Cat. No. B1574885
M. Wt: 6142.76
InChI Key:
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Adrenomedullin (AM) (1-52), human (TFA) affects cell proliferation and angiogenesis in cancer.

Scientific Research Applications

1. Role in G Protein-Coupled Receptor Signaling

Adrenomedullin (AM) is a multifunctional peptide involved in various biological effects through G protein-coupled receptor signaling. It is significant in normal and disease physiology, especially in conditions like pregnancy, cardiovascular disease, and sepsis (Gibbons et al., 2007).

2. Characterization in Plasma and Urine

AM is present in human plasma and urine, with higher levels observed in patients with chronic renal failure. The peptide's presence in urine suggests its clearance by the kidneys and possible renal production (Sato et al., 1995).

3. Potential in Acute Myocardial Infarction Treatment

A clinical study demonstrated the feasibility of intravenous AM administration in patients with acute myocardial infarction, indicating potential for therapeutic use in cardiovascular conditions (Kataoka et al., 2010).

4. AM as a Drug Discovery Target

AM plays a critical role in diseases like hypertension, cancer, diabetes, and cardiovascular disorders, making it a promising target for drug discovery. It acts as both a protective agent and a stimulating factor in different pathologies (Garcı́a et al., 2006).

5. Role in Angiogenesis

AM influences vascular cell biology, promoting angiogenesis and affecting vascular tone and permeability. It interacts with vascular endothelial growth factor and hypoxia, making it relevant in tumor angiogenesis and potential antiangiogenic therapy (Ribatti et al., 2005).

6. Enhancement for Clinical Applications

Modifications to AM, such as lactam-bridging and Nα-methylation, have been developed to enhance its metabolic stability and half-life, indicating potential for clinical applications (Schönauer et al., 2016).

7. Involvement in Coagulation System

AM enhances the release and production of tissue factor pathway inhibitor in endothelial cells, suggesting its role in modulating anticoagulant properties in circulation (Marutsuka et al., 2003).

8. Implications in Host Defense

AM is implicated in various physiological and disease mechanisms, including vasodilation and cancer promotion. Its administration and overexpression show promising strategies in treating septic shock and pathogen-related disorders (Zudaire et al., 2006).

properties

Molecular Formula

C₂₆₆H₄₀₇F₃N₈₀O₇₉S₃

Molecular Weight

6142.76

sequence

One Letter Code: YRQSMNNFQGLRSFGCRFGTCTVQKLAHQIYQFTDKDKDNVAPRSKISPQGY-NH2 (Disulfide bridge: Cys16-Cys21)

synonym

Human adrenomedullin-(1-52)-NH2 (TFA)

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.